Cas no 2549013-12-7 (methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate)

• Product Name: methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• CAS No: 2549013-12-7
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5312325
• PubChem ID: 154883787
• Update Time: 2025-10-28

methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate
• AKOS040727512
• 2549013-12-7
• F6782-3713
• Methyl 1-[(3-methylphenyl)methyl]-5-oxo-3-pyrrolidinecarboxylate

• Inchi： 1S/C14H17NO3/c1-10-4-3-5-11(6-10)8-15-9-12(7-13(15)16)14(17)18-2/h3-6,12H,7-9H2,1-2H3
• InChI Key： HAPVFKAALVPDTD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C(=O)CC(C(OC)=O)C1

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.8±45.0 °C(Predicted)
• pka: -1.91±0.40(Predicted)

Additional information on methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate

Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate (CAS No. 2549013-12-7)

Methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate, identified by the CAS registry number 2549013-12-7, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and potential biological activities. The molecule consists of a pyrrolidine ring, a methyl group attached to the nitrogen atom, and a carboxylic acid ester functional group at the 3-position. Additionally, the presence of a (3-methylphenyl)methyl substituent at the 1-position introduces steric and electronic effects that can influence its chemical reactivity and biological interactions.

The synthesis of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable in drug discovery and chiral resolution studies. The compound's structure makes it an attractive candidate for further functionalization, allowing chemists to explore its potential as a building block in medicinal chemistry.

One of the most promising areas of research involving this compound is its application in drug development. Studies have shown that methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate exhibits modulatory effects on various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, recent findings suggest that this compound can act as an inhibitor of certain kinases, which are key enzymes in signal transduction processes. These insights have sparked interest in exploring its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate has also been investigated for its role in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for use in drug delivery systems. Researchers have demonstrated that this compound can be incorporated into polymeric matrices to enhance drug solubility and bioavailability, which is a critical challenge in pharmaceutical formulation.

The physical properties of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate are also noteworthy. It has a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, recent studies have focused on the biodegradation pathways of methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate. Microbial degradation experiments have revealed that this compound can be metabolized by certain soil bacteria under aerobic conditions, suggesting that it has a moderate environmental footprint. However, further research is required to fully understand its ecological impact and potential risks.

In conclusion, methyl 1-[(3-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylate (CAS No. 2549013